(5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H14ClFN2O2S
• Molecular Weight: 400.9 g/mol
• IUPAC Name: (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H14ClFN2O2S/c1-11-13(12-5-2-3-8-17(12)23-11)9-18-19(25)24(20(26)27-18)10-14-15(21)6-4-7-16(14)22/h2-9,23H,10H2,1H3/b18-9+
• InChI Key: IUODDZMXTIKRAW-GIJQJNRQSA-N
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1)/C=C/3\C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F
• SMILES: CC1=C(C2=CC=CC=C2N1)C=C3C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F

Description

(5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione involves its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ) and inhibit nuclear factor kappa B (NF-κB) signaling pathway. This results in the downregulation of pro-inflammatory cytokines and the upregulation of antioxidant enzymes, which contribute to its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects
Studies have shown that (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione has several biochemical and physiological effects. It has been shown to improve insulin sensitivity, decrease glucose levels, and reduce lipid accumulation in adipose tissue. Additionally, it has been shown to inhibit tumor cell growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione in lab experiments is its ability to modulate PPARγ activity, which is involved in various physiological processes. However, one of the limitations is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

For research include investigating its potential therapeutic applications in other diseases, developing novel formulations or delivery systems, and further elucidating its mechanism of action.

Synthesis Methods

The synthesis of (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione has been described in several research studies. One of the commonly used methods involves the reaction of 2-chloro-6-fluorobenzaldehyde with 2-methyl-1H-indole-3-carbaldehyde in the presence of thiosemicarbazide and acetic acid. The resulting product is then treated with sodium hydroxide to obtain the final compound.

Scientific Research Applications

The potential therapeutic applications of (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(2-methyl-1H-indol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione have been studied extensively in scientific research. This compound has been shown to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases such as diabetes, cancer, and neurodegenerative disorders.